Understanding charge transport in wavy 2D covalent organic frameworks†
Nanoscale Pub Date: 2021-02-23 DOI: 10.1039/D0NR08962A
Abstract
Understanding charge transport in 2D covalent organic frameworks is crucial to increase their performance. Herein a new wavy 2D covalent organic framework has been designed, synthesized and studied to shine light on the structural factors that dominate charge transport.
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